Cas no 5424-10-2 (1-Piperidinepentanenitrile,a,a-diphenyl-)

1-Piperidinepentanenitrile,a,a-diphenyl- structure
5424-10-2 structure
Product name:1-Piperidinepentanenitrile,a,a-diphenyl-
CAS No:5424-10-2
MF:C22H26N2
MW:318.455245494843
CID:374092
PubChem ID:224578

1-Piperidinepentanenitrile,a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinepentanenitrile,a,a-diphenyl-
    • 2,2-diphenyl-5-(piperidin-1-yl)pentanenitrile
    • 2,2-diphenyl-5-piperidino-valeronitrile
    • AC1L5DEC
    • AC1Q4QOD
    • AG-K-25814
    • AR-1D1635
    • CTK5A0135
    • NSC13175
    • NSC-13175
    • 5424-10-2
    • DTXSID30279560
    • Inchi: InChI=1S/C22H26N2/c23-19-22(20-11-4-1-5-12-20,21-13-6-2-7-14-21)15-10-18-24-16-8-3-9-17-24/h1-2,4-7,11-14H,3,8-10,15-18H2
    • InChI Key: LTLGIUYCSNPEMF-UHFFFAOYSA-N
    • SMILES: C1CCN(CC1)CCCC(C#N)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 318.20978
  • Monoisotopic Mass: 318.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 490.6°Cat760mmHg
  • Flash Point: 208.8°C
  • Refractive Index: 1.562
  • PSA: 27.03
  • LogP: 4.70028

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